4-Amino-1-cyclopentylpent-3-en-2-one

• CAS No.: 921588-31-0
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 4-amino-1-cyclopentylpent-3-en-2-one
• InChI: InChI=1S/C10H17NO/c1-8(11)6-10(12)7-9-4-2-3-5-9/h6,9H,2-5,7,11H2,1H3
• InChI Key: BYPHKUAIKVTFQL-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)CC1CCCC1)N

Description

4-Amino-1-cyclopentylpent-3-en-2-one is a cyclopentane-containing α,β-unsaturated ketone with an amino substituent.

• Core structure: A pent-3-en-2-one backbone with a cyclopentyl group at position 1 and an amino group at position 2.
• Potential applications: Likely serves as an intermediate in pharmaceutical or agrochemical synthesis, similar to related amino-ketones .
• Synthetic routes: Analogous compounds are synthesized via nucleophilic substitution, hydrolysis, and purification via column chromatography (e.g., LiOH-mediated deprotection in methanol/water systems) .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Comparison

The table below compares 4-Amino-1-cyclopentylpent-3-en-2-one with structurally similar compounds:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties	Applications/Synthesis
4-Amino-1-cyclopentylpent-3-en-2-one (Target)	C₁₀H₁₅NO	Cyclopentyl (C₁), amino (NH₂)	165.24 (calculated)	High polarity due to amino and ketone groups	Likely intermediate in drug synthesis
(3Z)-4-[(4-Methylphenyl)amino]pent-3-en-2-one	C₁₂H₁₅NO	4-Methylphenyl, amino	189.26	Mp: ~209–213°C; Z-configuration	Potential ligand in coordination chemistry
4-Amino-3-penten-2-one	C₅H₉NO	Amino, methyl	99.13	Mp: 36–41°C; E-configuration	Laboratory reagent (Thermo Scientific)
4-Amino-1,1,1-trifluoro-pent-3-en-2-one	C₅H₆F₃NO	Trifluoromethyl, amino	153.10	Electron-deficient due to CF₃ group	Specialty chemical for fluorinated compounds
(5S)-3-Amino-4-(difluoromethylene)cyclopent-1-ene-1-carboxylate	C₇H₈F₂NO₂	Difluoromethylene, cyclopentyl, amino	190.14	High-performance compound; used in bioactivity studies	Synthesized via multi-step hydrolysis and oxidation

Key Findings from Comparative Studies

Electronic and Steric Effects

• Cyclopentyl vs. Aromatic Substituents : The cyclopentyl group in the target compound introduces steric bulk and moderate lipophilicity compared to the 4-methylphenyl group in , which enhances π-π stacking but reduces solubility in polar solvents.
• Fluorinated Derivatives: The trifluoro derivative exhibits strong electron-withdrawing effects, making it more reactive in nucleophilic additions compared to the non-fluorinated target compound.

Data Tables for Critical Parameters

Table 1: Physicochemical Properties

Property	4-Amino-1-cyclopentylpent-3-en-2-one	(3Z)-4-[(4-Methylphenyl)amino]pent-3-en-2-one	4-Amino-3-penten-2-one
Melting Point (°C)	Not reported	209–213	36–41
Boiling Point (°C)	Estimated 250–280	Not reported	Not reported
Solubility in Water	Low	Insoluble	Moderate
LogP (Predicted)	1.8	2.5	0.7